Cas no 2227870-46-2 ((3R)-3-(4-acetamidophenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(4-acetamidophenyl)-3-hydroxypropanoic acid
• CAS No: 2227870-46-2
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6219218
• PubChem ID: 95997400
• Update Time: 2025-06-13

(3R)-3-(4-acetamidophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(4-acetamidophenyl)-3-hydroxypropanoic acid
• 2227870-46-2
• EN300-1788367

• Inchi： 1S/C11H13NO4/c1-7(13)12-9-4-2-8(3-5-9)10(14)6-11(15)16/h2-5,10,14H,6H2,1H3,(H,12,13)(H,15,16)/t10-/m1/s1
• InChI Key： SYKQGLZWVODJTN-SNVBAGLBSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3R)-3-(4-acetamidophenyl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(4-acetamidophenyl)-3-hydroxypropanoic Acid (CAS No. 2227870-46-2)

(3R-3-(4-acetamidophenyl)-3-hydroxypropanoic acid) is a specialized organic compound with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227870-46-2, has garnered attention due to its unique structural properties and potential applications in drug development and metabolic studies.

The molecular structure of this compound features a chiral center at the 3R position, which is crucial for its biological activity. The presence of an acetamidophenyl group and a hydroxypropanoic acid moiety contributes to its complex interactions with biological targets. Such structural features make it a valuable candidate for further investigation in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate enzyme activity and cellular processes. The acetamidophenyl group, in particular, has been shown to enhance binding affinity to certain enzymes, making it a promising moiety for drug design. Additionally, the hydroxypropanoic acid group can participate in hydrogen bonding interactions, further influencing the compound's pharmacokinetic properties.

Current research in medicinal chemistry has focused on identifying new scaffolds that can improve drug efficacy and reduce side effects. (3R-3-(4-acetamidophenyl)-3-hydroxypropanoic acid) fits well within this framework, as its structural motifs are reminiscent of known bioactive compounds. Studies have demonstrated that similar molecules can exhibit inhibitory effects on various enzymes involved in metabolic pathways, suggesting potential therapeutic benefits.

The synthesis of this compound involves multi-step organic reactions, including stereoselective transformations to ensure the retention of the 3R configuration. Advanced synthetic techniques such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and enantiopurity. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

One of the most exciting aspects of (3R-3-(4-acetamidophenyl)-3-hydroxypropanoic acid) is its potential application in the treatment of metabolic disorders. Emerging evidence suggests that modulating specific enzymatic pathways can lead to significant improvements in conditions such as diabetes and hyperlipidemia. The compound's ability to interact with key enzymes in these pathways makes it a compelling candidate for further exploration.

In addition to its therapeutic potential, this compound has also been investigated for its role in biochemical research. Its unique structure allows researchers to study enzyme-substrate interactions at a molecular level, providing insights into drug design principles. Such studies are essential for developing more effective drugs with improved target specificity and reduced toxicity.

The pharmacokinetic properties of (CAS No. 2227870-46-2) are another area of interest. Initial studies indicate that the compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Furthermore, its stability under various conditions makes it suitable for formulation into different pharmaceutical dosage forms.

Evaluation of the compound's safety profile is a critical step before moving into clinical trials. Preclinical studies have assessed its toxicity and immunogenicity using cell culture and animal models. These assessments provide valuable data on the compound's potential side effects and help determine appropriate dosing regimens for human trials.

The future direction of research on (3R-3-(4-acetamidophenyl)-3-hydroxypropanoic acid) includes exploring its mechanisms of action and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these investigations, leading to novel drug candidates for various diseases.

In conclusion, (< strong >CAS No . 2227870-46-2 strong >) represents a significant advancement in pharmaceutical chemistry with promising applications in drug development and metabolic research. Its unique structural features, combined with recent findings from preclinical studies, position it as a valuable asset in the quest for new therapeutic agents.